Cas no 1246759-65-8 (Methyl 4-amino-3-bromo-5-hydroxybenzoate)

• Product Name: Methyl 4-amino-3-bromo-5-hydroxybenzoate
• CAS No: 1246759-65-8
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 2109460
• Update Time: 2023-08-03

Methyl 4-amino-3-bromo-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-bromo-5-hydroxybenzoate
• UPIHAFROMSSBCJ-UHFFFAOYSA-N
• Methyl 4-amino-3-bromo-5-hydroxybenzoate

• Inchi： 1S/C8H8BrNO3/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3,11H,10H2,1H3
• InChI Key： UPIHAFROMSSBCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(=C1N)O

Computed Properties

• Exact Mass: 244.969
• Monoisotopic Mass: 244.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.6